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Compound of Interest

Compound Name: PSI-7409 tetrasodium

Cat. No.: B15567963 Get Quote

PSI-7409 Tetrasodium: Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the solubility of PSI-7409 tetrasodium in

aqueous buffers. Below you will find frequently asked questions, a troubleshooting guide, and

recommended experimental workflows to assist in your research.

Frequently Asked Questions (FAQs)
Q1: What is PSI-7409 tetrasodium and how does it relate to Sofosbuvir?

A1: PSI-7409 is the active 5'-triphosphate metabolite of the antiviral prodrug Sofosbuvir (also

known as PSI-7977). Sofosbuvir is metabolized within the cell to form PSI-7409, which then

acts as an inhibitor of the hepatitis C virus (HCV) NS5B RNA-dependent RNA polymerase. The

tetrasodium salt is a stable form of PSI-7409 suitable for in vitro experiments.

Q2: What is the solubility of PSI-7409 tetrasodium in aqueous solutions?

A2: PSI-7409 tetrasodium is highly soluble in water. Published data indicates a solubility of ≥

100 mg/mL, which corresponds to 170.04 mM.[1] The exact solubility in various aqueous

buffers may vary depending on the pH, ionic strength, and temperature of the buffer. The free

acid form of PSI-7409, in contrast, has a lower aqueous solubility of 50 mg/mL and requires

sonication to dissolve.[2]
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Q3: What are the recommended solvents for preparing stock solutions of PSI-7409
tetrasodium?

A3: The recommended solvent for preparing stock solutions of PSI-7409 tetrasodium is high-

purity water.[1] It is generally not soluble in organic solvents like DMF or DMSO.[2]

Q4: How should I store stock solutions of PSI-7409 tetrasodium?

A4: Stock solutions of PSI-7409 tetrasodium are prone to degradation and should be handled

with care. For long-term storage, it is recommended to store aliquots at -80°C for up to 6

months. For short-term storage, -20°C for up to 1 month is advised.[1][2] It is crucial to avoid

repeated freeze-thaw cycles.[1] Due to the instability of nucleotide triphosphates in solution, it

is best practice to prepare fresh solutions for your experiments.

Q5: Is the free form of PSI-7409 stable in aqueous solutions?

A5: The free form of PSI-7409 is prone to instability in solution.[2] For experimental use, the

more stable tetrasodium salt is recommended.[2]

Solubility Data
The following table summarizes the available solubility data for PSI-7409 and its tetrasodium

salt.
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Compound Solvent Solubility
Molar
Concentration

Notes

PSI-7409

Tetrasodium
Water ≥ 100 mg/mL 170.04 mM

Saturation was

not reached at

this

concentration.[1]

PSI-7409 (Free

Form)
Water 50 mg/mL 99.97 mM

Requires

sonication to

dissolve.[2]

PSI-7409 (Free

Form)
DMF < 1 mg/mL Insoluble

PSI-7409 (Free

Form)
DMSO < 1 mg/mL

Insoluble or

slightly soluble
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Issue Possible Cause Recommended Solution

Difficulty Dissolving PSI-7409

Tetrasodium

Insufficient mixing or low

temperature.

Vortex the solution gently. A

brief sonication in a water bath

may aid dissolution. Ensure

the solvent is at room

temperature.

Precipitation Observed in

Solution

The solution may be

supersaturated or the buffer

components may be affecting

solubility.

If precipitation occurs after

storage, try warming the

solution to room temperature

and vortexing. If the issue

persists, consider preparing a

fresh, more dilute solution.

When using buffers, ensure

they are fully dissolved and at

the correct pH before adding

the compound.

Inconsistent Experimental

Results

Degradation of the compound

due to improper storage or

handling.

Always use freshly prepared

solutions or properly stored

aliquots. Avoid repeated

freeze-thaw cycles. Given the

nature of nucleotide

triphosphates, degradation can

occur over time, even when

frozen.

Low Solubility in a Specific

Buffer

The pH of the buffer may be

too low.

The solubility of polyanionic

species like nucleotide

triphosphates generally

increases with higher pH.

Consider testing the solubility

in a buffer with a higher pH if

your experimental conditions

allow.
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To aid in experimental design and understanding, the following diagrams illustrate the

metabolic activation of Sofosbuvir and a recommended workflow for solubility testing.

Metabolic Activation of Sofosbuvir

Sofosbuvir
(PSI-7977, Prodrug)

Intermediate
Metabolites

Intracellular
Esterases PSI-7409

(Active Triphosphate)

Cellular
Kinases Inhibition of HCV

NS5B Polymerase

Click to download full resolution via product page

Metabolic conversion of Sofosbuvir to its active form, PSI-7409.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15567963?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15567963?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Recommended Workflow for Solubility Testing

Start: Weigh PSI-7409
Tetrasodium Powder

Add a small, precise
volume of aqueous buffer

Vortex and/or sonicate
at a controlled temperature

Visually inspect for
dissolved particles

Fully Dissolved:
Record concentration

Yes

Not Fully Dissolved

No

Incrementally add more
buffer and repeat mixing

Click to download full resolution via product page

A stepwise approach for determining the solubility of PSI-7409 tetrasodium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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